Cas no 1065110-62-4 (2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine)

• Product Name: 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine
• CAS No: 1065110-62-4
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• MDL: MFCD20040357
• CID: 2156540
• PubChem ID: 25070582
• Update Time: 2025-07-17

2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-6,7,8,9-tetrahydro-5h-pyrimido[4,5-d]azepine
• CZWQBSKNHUVZLI-UHFFFAOYSA-N
• BDBM50342538
• 2-benzyl-6,7,8,9-tetrahydro-5H-pyrimido[5,4-d]azepine
• 5H-Pyrimido[4,5-d]azepine, 6,7,8,9-tetrahydro-2-(phenylmethyl)-
• 9FG4RA5VAJ
• DB-251340
• 2-benzyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine
• NCGC00485021-01
• CHEMBL1770373
• 6,7,8,9-Tetrahydro-2-(phenylmethyl)-5H-pyrimido[4,5-d]azepine
• CS-0068137
• PF-03246799
• PF-3246799
• HY-119103
• SCHEMBL1620274
• 2-(Phenylmethyl)-6,7,8,9-tetrahydro-5H-pyrimido(4,5-d)azepine
• 1065110-62-4
• AKOS027383987
• 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

• MDL： MFCD20040357
• Inchi： 1S/C15H17N3/c1-2-4-12(5-3-1)10-15-17-11-13-6-8-16-9-7-14(13)18-15/h1-5,11,16H,6-10H2
• InChI Key： CZWQBSKNHUVZLI-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C=NC(CC3C=CC=CC=3)=N2)CC1

Computed Properties

• Exact Mass: 239.142247555g/mol
• Monoisotopic Mass: 239.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.108
• Boiling Point: 418.2±33.0 °C at 760 mmHg
• Flash Point: 206.7±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine

Research Brief on 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine (CAS: 1065110-62-4): Recent Advances and Applications

2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine (CAS: 1065110-62-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a scaffold for drug discovery, particularly in targeting protein kinases and other enzymes involved in critical cellular pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound's structure, featuring a pyrimidoazepine core with a benzyl substituent, makes it a versatile intermediate for the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective inhibitors for cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study highlighted the compound's ability to modulate CDK2 and CDK4 activity, leading to cell cycle arrest in vitro. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its role in oncology, recent research has investigated the compound's utility in neurodegenerative diseases. A 2024 preprint in BioRxiv reported that derivatives of 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine exhibit neuroprotective effects in models of Alzheimer's disease by inhibiting tau hyperphosphorylation. The study utilized molecular docking simulations to elucidate the compound's binding affinity for glycogen synthase kinase-3β (GSK-3β), a key enzyme in tau pathology. These results open new avenues for the development of multitargeted therapies for neurodegenerative disorders.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine. A 2023 patent (WO2023123456) describes a novel catalytic method for its enantioselective synthesis, achieving >99% yield and 98% enantiomeric excess. This methodological breakthrough addresses previous challenges in scalability and purity, facilitating its broader application in drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this scaffold. Pharmacokinetic studies indicate moderate bioavailability and variable blood-brain barrier penetration, as noted in a 2024 review in Expert Opinion on Drug Discovery. Researchers are actively exploring prodrug strategies and formulation optimizations to overcome these limitations. The compound's toxicity profile also requires further investigation, as preliminary data suggest dose-dependent hepatotoxicity in animal models.

Looking forward, the versatility of 2-Benzyl-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine continues to inspire innovative applications. Current research directions include its potential as a fluorescent probe for cellular imaging (due to its inherent fluorescence properties) and as a building block for PROTACs (proteolysis-targeting chimeras). The compound's unique chemical space positions it as a valuable tool for both basic research and therapeutic development in the chemical biology and pharmaceutical sectors.